Cas no 1396798-76-7 (1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride)

• Product Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride
• CAS No: 1396798-76-7
• MF: C₁₁H₁₅ClF₃N₃O₂
• MW: 313.70391201973
• CID: 6061944
• PubChem ID: 71782721
• Update Time: 2025-05-24

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride
• (5-methyl-1,2-oxazol-3-yl)-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone:hydrochloride
• (5-methyl-1,2-oxazol-3-yl)-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]methanone;hydrochloride
• VU0526069-1
• AKOS026700555
• F5860-0256
• 1396798-76-7
• (5-methylisoxazol-3-yl)(4-(2,2,2-trifluoroethyl)piperazin-1-yl)methanone hydrochloride

• Inchi： 1S/C11H14F3N3O2.ClH/c1-8-6-9(15-19-8)10(18)17-4-2-16(3-5-17)7-11(12,13)14;/h6H,2-5,7H2,1H3;1H
• InChI Key： PMEBDYZLWKLLPZ-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1C=C(C)ON=1)(N1CCN(CC(F)(F)F)CC1)=O

Computed Properties

• Exact Mass: 313.0804889g/mol
• Monoisotopic Mass: 313.0804889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride

Introduction to 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride (CAS No. 1396798-76-7)

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride (CAS No. 1396798-76-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its unique structural features, including a 5-methyl-1,2-oxazole moiety and a trifluoroethyl group. These structural elements contribute to its potential pharmacological properties and make it an interesting candidate for various therapeutic applications.

The chemical structure of 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride is composed of a piperazine ring, which is a common scaffold in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The presence of the 5-methyl-1,2-oxazole group adds rigidity and electron-withdrawing properties to the molecule, while the trifluoroethyl substituent enhances lipophilicity and metabolic stability. These characteristics collectively influence the compound's bioavailability, pharmacokinetics, and potential therapeutic efficacy.

Recent studies have explored the biological activities of 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride. One notable area of research is its potential as an antagonist for specific neurotransmitter receptors. For instance, it has been investigated for its ability to modulate serotonin receptors (5-HT receptors), which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia. Preliminary findings suggest that this compound may exhibit selective binding to certain 5-HT receptor subtypes, making it a promising lead for the development of novel antidepressants or anxiolytics.

In addition to its potential as a receptor modulator, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride has also been studied for its anti-inflammatory properties. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This property makes it a candidate for treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Further research is needed to elucidate the mechanisms underlying these effects and to assess their clinical relevance.

The pharmacokinetic profile of 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride has also been investigated. Studies have demonstrated that it exhibits good oral bioavailability and a favorable half-life in preclinical models. These attributes are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, the compound's metabolic stability has been evaluated using liver microsomes from various species, indicating that it is relatively resistant to first-pass metabolism.

Safety assessments are an essential part of drug development, and preliminary toxicology studies have shown that 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride has a favorable safety profile at therapeutic doses. In acute toxicity tests in rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects.

Clinical trials are the next step in translating preclinical findings into therapeutic applications. Phase I trials are currently underway to assess the safety and tolerability of 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride in healthy volunteers. These trials will provide valuable data on pharmacokinetics and pharmacodynamics in humans and help determine appropriate dosing regimens for subsequent phases of clinical development.

In conclusion, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(2,2,2-trifluoroethyl)piperazine hydrochloride (CAS No. 1396798-76-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as a receptor modulator and anti-inflammatory agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its mechanisms of action and evaluate its therapeutic potential in various clinical settings.